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Compound of Interest

Compound Name: 2-Chloro-5-ethylphenol

Cat. No.: B141507 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides a comprehensive operational and

disposal plan for 2-Chloro-5-ethylphenol (CAS No. 153812-97-6), a compound requiring

careful management due to its potential hazards. The following procedures are based on

information for structurally similar chemicals, such as other chlorinated phenols, and are

intended to provide a robust framework for laboratory safety.

Hazard Profile
While a specific Safety Data Sheet (SDS) for 2-Chloro-5-ethylphenol is not readily available,

analogous compounds are known to be corrosive, causing severe skin burns and eye damage.

[1][2] They are often harmful if swallowed, in contact with skin, or inhaled.[1][2] Therefore, it is

crucial to handle 2-Chloro-5-ethylphenol with the appropriate precautions to minimize

exposure risks.

Personal Protective Equipment (PPE)
The following table summarizes the essential personal protective equipment for handling 2-
Chloro-5-ethylphenol.
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Protection Type Specific PPE Material/Standard Purpose

Eye and Face

Protection

Chemical Safety

Goggles and Face

Shield

ANSI Z87.1 or EN 166

Protects against

splashes and airborne

particles.[2][3]

Skin Protection
Chemical-Resistant

Gloves

Butyl rubber,

Neoprene, or Viton

Prevents direct skin

contact.[4] Regularly

inspect gloves for

degradation.

Lab Coat or Chemical-

Resistant Apron

Standard laboratory

coat; Butyl rubber or

Neoprene for splash

hazards

Protects clothing and

underlying skin from

contamination.

Respiratory Protection
NIOSH-Approved

Respirator

N95 or higher,

depending on the

scale of work and

ventilation

Required when

working outside of a

fume hood or with

potential for

aerosolization.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict experimental protocol is vital for safety.

Preparation and Engineering Controls
Ventilation: All handling of 2-Chloro-5-ethylphenol should be conducted in a certified

chemical fume hood to minimize inhalation exposure.[3]

Eyewash and Safety Shower: Ensure that a calibrated and unobstructed eyewash station

and safety shower are readily accessible.[3]

Spill Kit: A spill kit containing appropriate absorbent materials (e.g., vermiculite, sand) should

be available in the laboratory.
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Handling the Chemical
Donning PPE: Before handling, put on all required PPE as detailed in the table above.

Weighing and Transferring: Conduct all weighing and transferring of the chemical within the

fume hood. Use a disposable weighing boat.

Solution Preparation: When preparing solutions, slowly add the 2-Chloro-5-ethylphenol to
the solvent to avoid splashing.

Avoiding Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.

[1]

Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn. Do not eat, drink, or smoke in the laboratory.

Storage
Container: Keep the container tightly closed in a dry, cool, and well-ventilated area.[2]

Incompatibilities: Store away from strong oxidizing agents, acid anhydrides, and acid

chlorides.[2]

Labeling: Ensure the container is clearly labeled with the chemical name and hazard

information.

Disposal Plan: Step-by-Step Waste Management
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Waste Segregation and Collection
Hazardous Waste: 2-Chloro-5-ethylphenol and any materials contaminated with it are

considered hazardous waste.[5]

Waste Containers: Use designated, leak-proof, and chemically compatible containers for

waste collection.[5] Do not mix with other waste streams.
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Solid Waste: This includes contaminated gloves, weighing boats, and absorbent materials.

Collect in a designated solid hazardous waste container.

Liquid Waste: Collect all solutions containing 2-Chloro-5-ethylphenol in a designated liquid

hazardous waste container.

Labeling and Storage of Waste
Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the

full chemical name and associated hazards.[6]

Storage: Store waste containers in a designated satellite accumulation area within the

laboratory, away from general work areas.

Arranging for Disposal
Professional Disposal: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed professional waste disposal service to arrange for the pickup and

disposal of the hazardous waste.[5]

Regulatory Compliance: Ensure all labeling and paperwork are completed as required by

your institution and local regulations.[6]

Experimental Workflow and Safety Protocol
The following diagram illustrates the logical workflow for the safe handling and disposal of 2-
Chloro-5-ethylphenol.
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Workflow for Handling 2-Chloro-5-ethylphenol
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Caption: Safe handling workflow for 2-Chloro-5-ethylphenol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b141507?utm_src=pdf-body-img
https://www.benchchem.com/product/b141507?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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